5-bromo-N-[2-(1H-indol-3-yl)-2-(4-methoxyphenyl)ethyl]furan-2-carboxamide

• Molecular Formula: C22H19BrN2O3
• Molecular Weight: 439.3 g/mol
• IUPAC Name: 5-bromo-N-[2-(1H-indol-3-yl)-2-(4-methoxyphenyl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C22H19BrN2O3/c1-27-15-8-6-14(7-9-15)17(12-25-22(26)20-10-11-21(23)28-20)18-13-24-19-5-3-2-4-16(18)19/h2-11,13,17,24H,12H2,1H3,(H,25,26)
• InChI Key: UBUKYMNYGUVPPJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CNC(=O)C2=CC=C(O2)Br)C3=CNC4=CC=CC=C43

Description

5-bromo-N-[2-(1H-indol-3-yl)-2-(4-methoxyphenyl)ethyl]furan-2-carboxamide is a complex organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound features a unique structure that combines an indole moiety with a furan ring, making it an interesting subject for chemical and pharmacological research.

Preparation Methods

The synthesis of 5-bromo-N-[2-(1H-indol-3-yl)-2-(4-methoxyphenyl)ethyl]furan-2-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Indole Derivative: The indole moiety can be synthesized through various methods, such as the Fischer indole synthesis or the Bartoli indole synthesis.

Coupling with Furan-2-carboxamide: The final step involves coupling the brominated indole derivative with furan-2-carboxamide using coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to form the desired compound.

Chemical Reactions Analysis

5-bromo-N-[2-(1H-indol-3-yl)-2-(4-methoxyphenyl)ethyl]furan-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the reduction of specific functional groups.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Scientific Research Applications

Chemistry: The compound serves as a valuable intermediate in the synthesis of more complex molecules and can be used in the development of new synthetic methodologies.

Biology: Indole derivatives, including this compound, have shown promising biological activities such as antiviral, anticancer, and antimicrobial properties.

Medicine: The compound’s unique structure makes it a potential candidate for drug development, particularly in targeting specific biological pathways.

Industry: The compound can be used in the development of new materials and as a building block for the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 5-bromo-N-[2-(1H-indol-3-yl)-2-(4-methoxyphenyl)ethyl]furan-2-carboxamide involves its interaction with specific molecular targets and pathways. The indole moiety is known to bind with high affinity to multiple receptors, influencing various biological processes . The compound may exert its effects through modulation of signaling pathways, enzyme inhibition, or interaction with nucleic acids .

Comparison with Similar Compounds

5-bromo-N-[2-(1H-indol-3-yl)-2-(4-methoxyphenyl)ethyl]furan-2-carboxamide can be compared with other indole derivatives such as:

Indole-3-acetic acid: A plant hormone involved in growth and development.

Indole-3-carbinol: Found in cruciferous vegetables and studied for its anticancer properties.

Indole-3-butyric acid: Another plant hormone used to stimulate root growth.

The uniqueness of this compound lies in its combined indole and furan structure, which may confer distinct biological activities and synthetic utility .